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Compound of Interest

Compound Name: 5-Bromo-2-chlorocinnamic acid

CAS No.: 1262013-10-4

Cat. No.: B3039681

Get Quote

CAS Number: 1262013-10-4 Formula: C₉H₆BrClO₂ Molecular Weight: 261.50 g/mol [1]

Executive Summary & Core Directive
Proper disposal of 5-Bromo-2-chlorocinnamic acid is critical due to its classification as a

halogenated aromatic organic acid.[1] Unlike simple organic acids, the presence of bromine

and chlorine atoms renders this compound unsuitable for standard non-halogenated waste

streams or oxidative neutralization methods often used for general carboxylic acids.[1]

Core Directive: This material must be segregated into Halogenated Organic Waste streams.

Under no circumstances should it be disposed of down the drain, mixed with strong oxidizers,

or treated as general trash.[1] The high halogen content poses a risk of forming toxic

byproducts (e.g., dioxins) if incinerated at insufficient temperatures; therefore, it requires

specialized high-temperature incineration facilities managed by licensed waste contractors.[1]

Hazard Profile & Safety Prerequisites
Before initiating any disposal procedure, the researcher must validate the safety environment.

[1] While specific GHS data for this exact isomer is limited, its structural analogs (e.g., 5-bromo-
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2-chlorobenzoic acid) suggest significant irritant properties.[1]

Parameter Classification / Value Operational Implication

Physical State Solid (Powder/Crystal)

Risk of dust inhalation;

requires particulate respirator if

handled outside a hood.[1]

Acidity (pKa) ~3.5 - 4.5 (Predicted)

Corrosive to mucous

membranes; incompatible with

strong bases.[1]

Halogen Content Bromine & Chlorine

Strict Segregation Required.

Do not mix with non-

halogenated solvents (e.g.,

acetone, ethanol) unless

necessary, as this increases

disposal costs.[1]

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[1] Irrit.)

Standard PPE (Nitrile gloves,

safety goggles, lab coat) is

mandatory.[1]

Waste Segregation & Classification
Effective disposal begins with segregation.[1] Mixing halogenated waste with non-halogenated

waste often downgrades the entire mixture to the more expensive "halogenated" category and

can create chemical incompatibilities.[1]

Decision Logic for Waste Streams
The following diagram illustrates the decision-making process for classifying waste containing

5-Bromo-2-chlorocinnamic acid.
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Waste Containing
5-Bromo-2-chlorocinnamic Acid

Physical State?

Solid Waste
(Powder, Contaminated Wipes)

Liquid Waste
(Mother Liquor, Washings)

Container A:
Solid Halogenated Waste

Collect directly

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(Methanol, Ethyl Acetate)

Aqueous Solution
(Buffers, Water)

Container B:
Halogenated Organic Solvents

Compatible Segregate if possible,
otherwise mix into Halo stream

Container C:
Aqueous Hazardous Waste

(Do NOT Drain Pour)

Check pH,
Collect separately

Click to download full resolution via product page

Figure 1: Waste segregation logic ensuring proper routing to halogenated waste streams.

Detailed Disposal Procedures
Protocol A: Disposal of Solid Waste
Applicability: Pure compound, expired stocks, contaminated weighing boats, gloves, and paper

towels.[1]
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Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated

solid waste bucket.[1] Ensure the container has a screw-top lid that seals vapor-tight.[1]

Labeling: Affix a hazardous waste label immediately.

Chemical Name: Write "5-Bromo-2-chlorocinnamic acid" (Do not use abbreviations).

Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

Constituents: If mixed with silica gel or wipes, estimate the % weight.[1]

Transfer: Transfer solids using a chemically resistant spatula or scoop.[1] Avoid generating

dust.[1] If dust is visible, perform this step inside a chemical fume hood.[1]

Sealing: Keep the container closed at all times when not actively adding waste.

Protocol B: Disposal of Liquid Waste (Solutions)
Applicability: Reaction mixtures, mother liquors from recrystallization, and HPLC waste.[1]

Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,

nitric acid, peroxides) or strong bases (e.g., sodium hydroxide pellets), as these can react

exothermically with the acidic proton or the halogenated ring.[1]

Segregation:

Preferred: Pour into a "Halogenated Organic Solvents" carboy (often red or yellow tagged

in many institutions).[1]

Acceptable: If dissolved in a non-halogenated solvent (e.g., Ethanol), it must still be

disposed of as halogenated waste due to the solute.[1] Do not pour into the non-

halogenated (flammable) stream, as the halogen content can violate the incinerator's

permit for that stream.[1]

Rinsing: Triple-rinse empty source bottles with a small amount of compatible solvent (e.g.,

dichloromethane or acetone) and add the rinsate to the waste container.[1] Deface the label

on the empty source bottle before discarding it as glass waste.
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Protocol C: Spill Cleanup (Immediate Response)
If 5-Bromo-2-chlorocinnamic acid is spilled in the lab:

1. Alert Personnel
& Isolate Area

2. Don PPE
(Gloves, Goggles, N95/Respirator)

3. Contain Spill
(Cover with spill pads/sand)

4. Collect Solids
(Scoop into waste jar)

5. Wash Area
(Soap & Water -> Collect Rinsate)

6. Label & Dispose
(As Halogenated Solid Waste)

Click to download full resolution via product page

Figure 2: Operational workflow for managing spills of halogenated aromatic solids.

Regulatory & Compliance Context
EPA/RCRA Considerations (USA):

While 5-Bromo-2-chlorocinnamic acid is not explicitly listed on the P-list or U-list, it meets

the criteria for Characteristic Hazardous Waste if it exhibits toxicity (D000 series) or if the

waste stream it enters is ignitable (D001).[1]

Halogen Rule: Waste streams containing significant halogenated organics usually require

destruction in a rotary kiln incinerator equipped with acid gas scrubbers (to capture HBr and

HCl).[1]

Incompatibility Matrix:

Chemical Class Compatibility Risk

Strong Oxidizers (Nitric
Acid, Peroxides)

Incompatible

Potential for violent
reaction; evolution of toxic
halogen gases.[1]

Strong Bases (NaOH, KOH) Caution

Exothermic neutralization.[1]

While bases neutralize the

acid, uncontrolled mixing in a

waste drum can cause

boiling/splashing.[1]

| Reducing Agents | Caution | Potential for dehalogenation reactions.[1] |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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